Cas no 1361501-93-0 (3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361501-93-0
• MF: C₁₄H₉Cl₃N₂O
• MW: 327.593060255051
• CID: 4965916
• Update Time: 2025-06-08

3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H9Cl3N2O/c1-20-12-3-2-9(4-5-18)19-14(12)13-10(16)6-8(15)7-11(13)17/h2-3,6-7H,4H2,1H3
• InChI Key： RLOYZYNIUFFDDE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=C(CC#N)N=1)OC)Cl)Cl

Computed Properties

• Exact Mass: 325.978046 g/mol
• Monoisotopic Mass: 325.978046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.9
• Molecular Weight: 327.6

Additional information on 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile

Introduction to 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361501-93-0)

3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile, with the CAS number 1361501-93-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a pyridine ring substituted with a methoxy group at the 3-position, a 2,4,6-trichlorophenyl group at the 2-position, and an acetonitrile group at the 6-position. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for its potential use in pharmaceutical research. One notable synthetic route involves the coupling of a 2-chloro-6-methoxypyridine derivative with a 2,4,6-trichlorophenylboronic acid followed by a cyanoalkylation step to introduce the acetonitrile group.

In terms of its biological activities, 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have indicated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has been reported to modulate the activity of ion channels and transporters, suggesting its potential as a therapeutic agent for neurological disorders.

The pharmacokinetic properties of 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile have also been extensively studied. Its high lipophilicity and favorable solubility characteristics contribute to its good absorption and distribution profiles. However, like many small molecules with complex structures, it faces challenges related to metabolic stability and clearance rates. Ongoing research aims to optimize these properties through structural modifications and prodrug strategies to enhance its therapeutic efficacy and safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile in various indications. Preliminary data from phase I trials have shown promising results in terms of tolerability and pharmacodynamic effects. These findings have paved the way for further clinical development and exploration of its potential therapeutic applications.

Beyond its direct therapeutic applications, 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile serves as an important tool compound in academic research. Its unique structure and biological activities make it a valuable probe for investigating molecular mechanisms underlying various diseases. For example, it has been used in high-throughput screening assays to identify novel targets and pathways involved in cancer progression and neurodegenerative disorders.

In conclusion, 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361501-93-0) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and diverse biological activities position it as a promising candidate for further development in drug discovery programs aimed at addressing unmet medical needs.